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Compound of Interest

Compound Name: DL-Norepinephrine hydrochloride

Cat. No.: B027686 Get Quote

Technical Support Center: DL-Norepinephrine
Hydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability and storage of DL-Norepinephrine
hydrochloride.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for DL-Norepinephrine hydrochloride
powder?

A1: DL-Norepinephrine hydrochloride powder should be stored in a tightly closed container

in a cool, dry, and well-ventilated area.[1][2] For long-term storage, freezer temperatures of

-20°C are recommended.[3] It is also crucial to protect the compound from light.[3]

Q2: How should I store solutions of DL-Norepinephrine hydrochloride?

A2: Solutions of DL-Norepinephrine hydrochloride are sensitive to storage conditions.[4] For

optimal stability, solutions should be stored at refrigerated (5°C ± 3°C) or frozen (-20°C ± 5°C)

temperatures in the dark.[5][6] Storage at room temperature (+25°C ± 2°C) can lead to

chemical degradation and discoloration of the solution.[4][6]

Q3: What is the shelf-life of DL-Norepinephrine hydrochloride solutions?
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A3: The shelf-life of DL-Norepinephrine hydrochloride solutions is highly dependent on

concentration, storage temperature, and container type. Studies have shown that solutions at

concentrations of 0.2 mg/mL and 0.5 mg/mL are stable for up to 365 days when stored at -20°C

or 5°C.[5][7] However, at room temperature (25°C), stability can be significantly reduced.[4] For

instance, a 0.2 mg/mL solution in polypropylene syringes was stable for 150 days at 25°C.[5]

Another study with a concentration of 8 µg/mL in normal saline found the solution to be stable

for at least 30 days under conditions of -20°C, 2-6°C, and 22-25°C (light-protected).[8][9]

Q4: What are the signs of DL-Norepinephrine hydrochloride degradation?

A4: The primary sign of degradation is a change in the color of the solution, which may become

greyish-brown.[5] This discoloration is due to the oxidation of norepinephrine to form

noradrenochromes.[5] Visual inspection for particulate matter and color change is a key first

step in assessing stability.[7]

Q5: What factors can accelerate the degradation of DL-Norepinephrine hydrochloride?

A5: The degradation of DL-Norepinephrine hydrochloride is accelerated by several factors,

including:

Exposure to light: Light can catalyze the oxidation process.[10][11]

Elevated temperatures: Higher temperatures increase the rate of chemical degradation.[5]

[11]

High pH: Alkaline conditions (pH > 6) promote oxidation.[5] For optimal stability, a pH range

of 3.6-6.0 is recommended.[11]

Presence of oxygen: Oxygen is a key reactant in the oxidative degradation pathway.[5][11]

Presence of heavy metal ions: These can act as catalysts for oxidation.[5]

Troubleshooting Guide
Issue 1: My DL-Norepinephrine hydrochloride solution has turned a pinkish or brownish

color.
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Possible Cause: This is a strong indication of oxidative degradation. The solution has likely

been exposed to light, elevated temperatures, or has a pH outside the optimal range.

Solution:

Discard the discolored solution immediately. Do not use it for experiments as the

degradation products may be toxic and will lead to inaccurate results.[5]

Review your solution preparation and storage procedures. Ensure that the solution is

prepared with degassed buffers (if applicable), protected from light at all times (e.g., by

using amber vials or wrapping containers in foil), and stored at the recommended

refrigerated or frozen temperatures.

Check the pH of your solution. If it is above 6, adjust the pH with an appropriate acidic

buffer.

Issue 2: I am observing inconsistent or lower-than-expected potency in my experiments.

Possible Cause: This could be due to the chemical degradation of DL-Norepinephrine
hydrochloride, leading to a lower concentration of the active compound.

Solution:

Prepare a fresh solution of DL-Norepinephrine hydrochloride from a properly stored

solid stock.

Perform a stability check on your current solution using an appropriate analytical method,

such as HPLC-UV, to determine the actual concentration.[5]

Review the age of your solid DL-Norepinephrine hydrochloride. If it is old or has not

been stored correctly, it may have degraded.

Issue 3: I see precipitates or cloudiness in my thawed DL-Norepinephrine hydrochloride
solution.

Possible Cause: This could be due to the formation of insoluble degradation products or

issues with the solubility of the compound in your chosen solvent at low temperatures.
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Solution:

Do not use the solution. Discard it.

When preparing solutions for frozen storage, ensure the DL-Norepinephrine
hydrochloride is fully dissolved before freezing.

Consider the composition of your solvent. While norepinephrine is soluble in water, the

hydrochloride salt's solubility can be affected by other components.

Data Presentation
Table 1: Stability of DL-Norepinephrine Hydrochloride Solutions at Different Temperatures
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Concentration
Storage
Temperature

Container

Duration of
Stability (>90%
Initial
Concentration)

Reference

0.2 mg/mL & 0.5

mg/mL
-20°C ± 5°C

Polypropylene

Syringes &

Cyclic Olefin

Copolymer Vials

365 days [5]

0.2 mg/mL & 0.5

mg/mL
5°C ± 3°C

Polypropylene

Syringes &

Cyclic Olefin

Copolymer Vials

365 days [5]

0.2 mg/mL 25°C ± 2°C
Polypropylene

Syringes
150 days [5]

0.5 mg/mL 25°C ± 2°C
Cyclic Olefin

Copolymer Vials
365 days [5]

8 µg/mL in

Normal Saline
-20°C Syringes At least 30 days [8][9]

8 µg/mL in

Normal Saline
2-6°C Syringes At least 30 days [8][9]

8 µg/mL in

Normal Saline

22-25°C (light-

protected)
Syringes At least 30 days [8][9]

64 mg/L in NS or

D5W

4°C (light-

protected)
PVC Bags 61 days [12]

64 mg/L in NS or

D5W

4°C (not light-

protected)
PVC Bags 39 days [12]

Experimental Protocols
Protocol: Stability Testing of DL-Norepinephrine Hydrochloride Solutions via HPLC-UV
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This protocol outlines a general method for assessing the chemical stability of DL-
Norepinephrine hydrochloride solutions.

1. Materials and Equipment:

High-Performance Liquid Chromatography (HPLC) system with a UV detector

C18 analytical column (e.g., 5 µm, 250 mm x 4.6 mm)

Mobile phase: Isocratic mixture of a phosphate buffer (e.g., 20 mM, pH 2.5) and acetonitrile

(e.g., 97:3 v/v)

DL-Norepinephrine hydrochloride reference standard

Volumetric flasks, pipettes, and syringes

Syringe filters (0.45 µm)

Temperature-controlled storage chambers (e.g., refrigerator, freezer, incubator)

Light-protective containers (e.g., amber vials)

2. Procedure:

Preparation of Standard Solutions: Prepare a series of standard solutions of DL-
Norepinephrine hydrochloride of known concentrations to create a calibration curve.

Preparation of Test Solutions: Prepare your experimental DL-Norepinephrine
hydrochloride solution at the desired concentration and in the desired vehicle.

Initial Analysis (Time Zero): Immediately after preparation, filter an aliquot of the test solution

and inject it into the HPLC system. Record the peak area corresponding to norepinephrine.

This will serve as your 100% reference.

Storage: Store the remaining test solutions under the desired conditions (e.g., different

temperatures, light exposure).
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Time Point Analysis: At predetermined time intervals (e.g., 1, 7, 14, 30, 60, 90 days),

withdraw an aliquot from each storage condition.

Sample Analysis: Filter the aliquot and inject it into the HPLC system.

Data Analysis:

Using the calibration curve, determine the concentration of DL-Norepinephrine
hydrochloride in your samples at each time point.

Calculate the percentage of the initial concentration remaining.

The solution is generally considered stable if the concentration remains above 90% of the

initial concentration.[6][7]

3. HPLC Conditions (Example):

Column: C18, 5 µm, 250 mm x 4.6 mm

Mobile Phase: 20 mM phosphate buffer (pH 2.5) / Acetonitrile (97:3)

Flow Rate: 1 mL/min

Injection Volume: 5 µL

Detection Wavelength: 279 nm

Column Temperature: 25°C

Visualizations

DL-Norepinephrine

Noradrenochrome
(Pink/Brown)Oxidation

Oxygen, Light, Heat, High pH

Melanin-like Products
(Dark Brown/Black)

Further Reactions

Polymerization
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Click to download full resolution via product page

Caption: Oxidative degradation pathway of DL-Norepinephrine.
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Inconsistent Experimental Results?

Check Solution Appearance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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